Cas no 247058-06-6 (Methyl 2,2':6',2''-Terpyridine-4'-carboxylate)

• Product Name: Methyl 2,2':6',2''-Terpyridine-4'-carboxylate
• CAS No: 247058-06-6
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 1422180
• PubChem ID: 253660644
• Update Time: 2025-06-15

Methyl 2,2':6',2''-Terpyridine-4'-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,2':6',2''-terpyridine-4'-carboxylate
• [2,2':6',2''-terpyridine]-4'-carboxylic acid, methyl ester
• 2,2':6',2''-Terpyridine-4'-carboxylate de méthyle
• Methyl-2,2':6',2''-terpyridin-4'-carboxylat
• 4'-(Methoxycarbonyl)-2,2':6',2''-terpyridine
• 2,2':6',2''-Terpyridine-4'-carboxylic Acid Methyl Ester
• Methyl [2,2':6',2''-terpyridine]-4'-carboxylate
• Methyl 2,6-dipyridin-2-ylpyridine-4-carboxylate
• M2464
• METHYL 4,4-DIMETHYL-[2,2:6,2-TERPYRIDINE]-4-CARBOXYLATE
• Methyl 4,4''-Dimethyl-[2,2':6',2''-Terpyridine]-4'-Carboxylate extrapure, 95%
• J-400972
• 247058-06-6
• MFCD11042546
• SCHEMBL15173149
• CS-0088142
• YSWG786
• METHYL 2,2'
• Methyl 2,2':6',2''-Terpyridine- 4'-carboxylate
• A924849
• Methyl[2,2':6',2''-terpyridine]-4'-carboxylate
• Methyl 2,2':6',2''-Terpyridine-4'-carboxylate

• MDL： MFCD11042546
• Inchi： 1S/C17H13N3O2/c1-22-17(21)12-10-15(13-6-2-4-8-18-13)20-16(11-12)14-7-3-5-9-19-14/h2-11H,1H3
• InChI Key： GEXSUZVSFVGSMZ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 291.10089
• Monoisotopic Mass: 291.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65
• XLogP3: 2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 208.0 to 212.0 deg-C
• Boiling Point: 484.1±45.0 °C at 760 mmHg
• Flash Point: 246.6±28.7 °C
• PSA: 64.97
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Methyl 2,2':6',2''-Terpyridine-4'-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 2,2':6',2''-Terpyridine-4'-carboxylate

Research Brief on Methyl 2,2':6',2''-Terpyridine-4'-carboxylate (CAS: 247058-06-6): Recent Advances and Applications

Methyl 2,2':6',2''-Terpyridine-4'-carboxylate (CAS: 247058-06-6) is a terpyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile coordination properties and potential applications in drug development, material science, and catalysis. Recent studies have explored its role as a ligand for metal complexes, its photophysical properties, and its utility in the design of novel therapeutic agents. This research brief synthesizes the latest findings related to this compound, highlighting its molecular mechanisms, synthetic pathways, and emerging applications.

One of the key areas of interest is the use of Methyl 2,2':6',2''-Terpyridine-4'-carboxylate in the development of metal-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a chelating agent for ruthenium(II) complexes, which exhibited potent anticancer activity against cisplatin-resistant cell lines. The study revealed that the carboxylate moiety enhances the solubility and bioavailability of the resulting complexes, making them promising candidates for further preclinical evaluation.

In addition to its therapeutic potential, this compound has been investigated for its photophysical properties. Research published in ACS Applied Materials & Interfaces (2024) highlighted its application in the design of luminescent materials for optoelectronic devices. The study found that Methyl 2,2':6',2''-Terpyridine-4'-carboxylate, when incorporated into polymeric matrices, exhibited strong blue emission with high quantum yields, suggesting its utility in organic light-emitting diodes (OLEDs) and sensors.

The synthetic accessibility of Methyl 2,2':6',2''-Terpyridine-4'-carboxylate has also been a focus of recent research. A 2024 paper in Organic Letters described a novel one-pot synthesis method that significantly improves yield and reduces reaction time compared to traditional approaches. This advancement is expected to facilitate larger-scale production and broader application of the compound in both academic and industrial settings.

Looking ahead, researchers are exploring the potential of Methyl 2,2':6',2''-Terpyridine-4'-carboxylate in targeted drug delivery systems. Preliminary data from a 2024 study suggests that its metal complexes can be functionalized with targeting moieties to enhance specificity for cancer cells, thereby reducing off-target effects. These findings underscore the compound's versatility and its growing importance in the development of next-generation therapeutics and functional materials.